N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2,2,2-trifluoroacetamide

• Molecular Formula: C15H8ClF3N2O2
• Molecular Weight: 340.68 g/mol
• IUPAC Name: N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C15H8ClF3N2O2/c16-9-6-5-8(7-11(9)21-14(22)15(17,18)19)13-20-10-3-1-2-4-12(10)23-13/h1-7H,(H,21,22)
• InChI Key: NGQACKHVKQGDNF-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C(O2)C3=CC(=C(C=C3)Cl)NC(=O)C(F)(F)F

Description

N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2,2,2-trifluoroacetamide, also known as BTA-1, is a synthetic compound that has been widely studied for its potential use in various scientific research applications. BTA-1 is a small molecule that is capable of interacting with a variety of biological targets, making it a useful tool for investigating the underlying mechanisms of various biological processes.

Mechanism of Action

The exact mechanism of action of N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2,2,2-trifluoroacetamide is not fully understood, but it is believed to interact with a variety of biological targets, including enzymes, receptors, and ion channels. This compound has been shown to inhibit the activity of various enzymes, including protein kinase C and cyclooxygenase-2, and to modulate the activity of various receptors, including the sigma-1 receptor and the dopamine transporter.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, depending on the specific biological target it interacts with. In cancer cells, this compound has been shown to induce apoptosis, or programmed cell death, and to inhibit the activity of various signaling pathways involved in cell growth and proliferation. In the brain, this compound has been shown to modulate the release and reuptake of various neurotransmitters, including dopamine, serotonin, and glutamate. In immune cells, this compound has been shown to modulate the activity of various cytokines and chemokines involved in inflammation and immune responses.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2,2,2-trifluoroacetamide in scientific research is its small size and relative ease of synthesis, which makes it a useful tool for investigating the underlying mechanisms of various biological processes. However, one limitation of using this compound is its potential for off-target effects, as it is capable of interacting with a variety of biological targets. Additionally, the exact mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2,2,2-trifluoroacetamide. One area of interest is the development of more selective this compound analogs that are capable of interacting with specific biological targets. Another area of interest is the investigation of the potential therapeutic uses of this compound in various diseases, including cancer, neurological disorders, and autoimmune diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential for off-target effects.

Synthesis Methods

The synthesis of N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2,2,2-trifluoroacetamide involves the reaction of 2-chloro-5-nitrobenzoic acid with 2-aminophenyl-5-benzoxazole in the presence of triethylamine and acetic anhydride. The resulting product is then treated with trifluoroacetic anhydride to yield this compound in high yield and purity.

Scientific Research Applications

N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2,2,2-trifluoroacetamide has been used in a variety of scientific research applications, including cancer research, neuroscience, and immunology. In cancer research, this compound has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast cancer, lung cancer, and leukemia. In neuroscience, this compound has been used to investigate the role of various neurotransmitters and receptors in the brain, including the dopamine transporter and the sigma-1 receptor. In immunology, this compound has been shown to modulate the activity of immune cells, including T cells and macrophages.